Cas no 557792-56-0 (5-Methyl-4-phenylthiophene-3-carboxylic acid)

• Product Name: 5-Methyl-4-phenylthiophene-3-carboxylic acid
• CAS No: 557792-56-0
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD03419883
• CID: 1075914
• PubChem ID: 3735415
• Update Time: 2025-09-26

5-Methyl-4-phenylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-phenylthiophene-3-carboxylic acid
• 5-Methyl-4-phenyl-thiophene-3-carboxylic acid
• BRD-K18239574-001-01-3
• DTXSID00395721
• LS-01098
• AKOS000302016
• KSC-20-084
• 5-methyl-4-phenylthiophene-3-carboxylicacid
• 5-methyl-4-phenyl-thiophene-3-carboxylic acid, AldrichCPR
• STK487820
• KUC107415N
• MFCD03419883
• ALBB-000930
• DB-028980
• 557792-56-0

• MDL： MFCD03419883
• Inchi： 1S/C12H10O2S/c1-8-11(9-5-3-2-4-6-9)10(7-15-8)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： GIGSDQGBKJYLFV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 305.9±37.0 °C at 760 mmHg
• Flash Point: 138.8±26.5 °C
• PSA: 65.54000
• LogP: 3.42170
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methyl-4-phenylthiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)